Cas no 88847-14-7 (9H-Carbazole, 1,2,7-trinitro-)

9H-Carbazole, 1,2,7-trinitro- structure
9H-Carbazole, 1,2,7-trinitro- structure
Product Name:9H-Carbazole, 1,2,7-trinitro-
CAS No:88847-14-7
MF:C12H6N4O6
MW:302.199242115021
CID:620734
PubChem ID:71320377
Update Time:2025-04-19

9H-Carbazole, 1,2,7-trinitro- Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole, 1,2,7-trinitro-
    • 1,2,7-trinitro-9H-carbazole
    • DTXSID30750324
    • 88847-14-7
    • Inchi: 1S/C12H6N4O6/c17-14(18)6-1-2-7-8-3-4-10(15(19)20)12(16(21)22)11(8)13-9(7)5-6/h1-5,13H
    • InChI Key: QBYQOHXGWFHAIV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=CC2C3C=CC(=CC=3NC=21)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 302.02873392g/mol
  • Monoisotopic Mass: 302.02873392g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 153Ų
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